Cas no 83408-81-5 (((2-Methoxyphenyl)amino)ethanethioic acid S-1H-benzimidazol-2-yl ester)

((2-Methoxyphenyl)amino)ethanethioic acid S-1H-benzimidazol-2-yl ester structure
83408-81-5 structure
Product name:((2-Methoxyphenyl)amino)ethanethioic acid S-1H-benzimidazol-2-yl ester
CAS No:83408-81-5
MF:C16H15N3O2S
MW:313.374202013016
CID:988848
PubChem ID:3068387

((2-Methoxyphenyl)amino)ethanethioic acid S-1H-benzimidazol-2-yl ester Chemical and Physical Properties

Names and Identifiers

    • ((2-Methoxyphenyl)amino)ethanethioic acid S-1H-benzimidazol-2-yl ester
    • S-(1H-benzimidazol-2-yl) 2-(2-methoxyanilino)ethanethioate
    • 83408-81-5
    • BRN 4541457
    • DTXSID00232329
    • Ethanethioic acid, ((2-methoxyphenyl)amino)-, S-1H-benzimidazol-2-yl ester
    • S-1H-Benzo[d]imidazol-2-yl 2-((2-methoxyphenyl)amino)ethanethioate
    • Inchi: InChI=1S/C16H15N3O2S/c1-21-14-9-5-4-8-13(14)17-10-15(20)22-16-18-11-6-2-3-7-12(11)19-16/h2-9,17H,10H2,1H3,(H,18,19)
    • InChI Key: JGFCKIAZPDBSRA-UHFFFAOYSA-N
    • SMILES: COC1=CC=CC=C1NCC(=O)SC2=NC3=CC=CC=C3N2

Computed Properties

  • Exact Mass: 313.08849790g/mol
  • Monoisotopic Mass: 313.08849790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.3Ų
  • XLogP3: 3.8

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